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Corynoxidine Corynoxidine
Brand Name: Vulcanchem
CAS No.: 57906-85-1
VCID: VC0162095
InChI: InChI=1S/C21H25NO5/c1-24-18-6-5-13-9-17-15-11-20(26-3)19(25-2)10-14(15)7-8-22(17,23)12-16(13)21(18)27-4/h5-6,10-11,17H,7-9,12H2,1-4H3/t17-,22-/m0/s1
SMILES: COC1=C(C2=C(CC3C4=CC(=C(C=C4CC[N+]3(C2)[O-])OC)OC)C=C1)OC
Molecular Formula: C21H25NO5
Molecular Weight: 371.4 g/mol

Corynoxidine

CAS No.: 57906-85-1

Reference Standards

VCID: VC0162095

Molecular Formula: C21H25NO5

Molecular Weight: 371.4 g/mol

Corynoxidine - 57906-85-1

CAS No. 57906-85-1
Product Name Corynoxidine
Molecular Formula C21H25NO5
Molecular Weight 371.4 g/mol
IUPAC Name (7S,13aS)-2,3,9,10-tetramethoxy-7-oxido-6,8,13,13a-tetrahydro-5H-isoquinolino[2,1-b]isoquinolin-7-ium
Standard InChI InChI=1S/C21H25NO5/c1-24-18-6-5-13-9-17-15-11-20(26-3)19(25-2)10-14(15)7-8-22(17,23)12-16(13)21(18)27-4/h5-6,10-11,17H,7-9,12H2,1-4H3/t17-,22-/m0/s1
Standard InChIKey QYEMUDHNCZHUKC-JTSKRJEESA-N
Isomeric SMILES COC1=C(C2=C(C[C@H]3C4=CC(=C(C=C4CC[N@@+]3(C2)[O-])OC)OC)C=C1)OC
SMILES COC1=C(C2=C(CC3C4=CC(=C(C=C4CC[N+]3(C2)[O-])OC)OC)C=C1)OC
Canonical SMILES COC1=C(C2=C(CC3C4=CC(=C(C=C4CC[N+]3(C2)[O-])OC)OC)C=C1)OC
Appearance Powder
PubChem Compound 21589010
Last Modified Nov 11 2021
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